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Compound of Interest

Compound Name: 4-acetylbenzo[d]oxazol-2(3H)-one

Cat. No.: B1588355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-acetylbenzo[d]oxazol-2(3H)-one is a naturally occurring benzoxazolone found in maize

(Zea mays)[1]. The benzoxazolone scaffold is a prominent feature in medicinal chemistry, with

derivatives exhibiting a wide array of biological activities, including anti-inflammatory, analgesic,

antimicrobial, and anticancer properties[1]. The 4-acetyl group on this particular compound

offers a versatile chemical handle for the synthesis of a diverse library of derivatives for

biological screening[1]. These application notes provide detailed protocols for evaluating the

biological activity of 4-acetylbenzo[d]oxazol-2(3H)-one and its analogs in key therapeutic

areas. While specific quantitative bioactivity data for 4-acetylbenzo[d]oxazol-2(3H)-one is not

extensively available in public literature, the following protocols are based on established

methods for analogous benzoxazolone derivatives.
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Property Value Source

Molecular Formula C₉H₇NO₃ --INVALID-LINK--

Molecular Weight 177.16 g/mol --INVALID-LINK--

CAS Number 70735-79-4 --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Storage -20°C, dry seal --INVALID-LINK--

Potential Biological Activities and Signaling
Pathways
Benzoxazolone derivatives have been reported to modulate several key signaling pathways

implicated in disease. Two prominent examples are the c-Met signaling pathway, often

dysregulated in cancer, and the Wnt signaling pathway, where the kinase TNIK (TRAF2- and

NCK-interacting kinase) is a crucial component.

c-Met Signaling Pathway
The c-Met receptor tyrosine kinase, upon binding its ligand HGF, activates downstream

signaling cascades like the RAS-MAPK pathway, promoting cell proliferation, survival, and

motility. Aberrant c-Met signaling is a hallmark of many cancers.
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Start

Prepare c-Met Enzyme, Substrate,
ATP, and Test Compound Dilutions

Add Reagents and Test Compound
to 384-well Plate

Incubate at Room Temperature
(e.g., 60 minutes)

Add ADP-Glo™ Reagent

Incubate at Room Temperature
(e.g., 40 minutes)

Add Kinase Detection Reagent

Incubate at Room Temperature
(e.g., 30 minutes)

Read Luminescence

Analyze Data and Calculate IC50

End

 

Start

Prepare sEH Enzyme, Substrate (PHOME),
and Test Compound Dilutions

Add Reagents and Test Compound
to 96-well Plate

Incubate at Room Temperature
(e.g., 40 minutes)

Read Fluorescence (Ex: 330 nm, Em: 465 nm)

Analyze Data and Calculate IC50

End
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Start

Seed Cells in a 96-well Plate
and Incubate (24h)

Treat Cells with Serial Dilutions
of Test Compound

Incubate for a Defined Period
(e.g., 48-72h)

Add MTT Reagent to Each Well

Incubate for 2-4 hours

Add Solubilizing Agent (e.g., DMSO)

Read Absorbance at 570 nm

Analyze Data and Calculate IC50

End
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Start

Prepare Serial Dilutions of Test Compound
in Broth Medium in a 96-well Plate

Inoculate Each Well with the
Microbial Suspension

Prepare Standardized Microbial Inoculum
(e.g., 0.5 McFarland)

Incubate at 37°C for 18-24 hours

Visually Inspect for Microbial Growth
(Turbidity)

Determine the Lowest Concentration
with No Visible Growth (MIC)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-acetylbenzo[d]oxazol-2(3H)-one | 70735-79-4 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for 4-
acetylbenzo[d]oxazol-2(3H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588355#experimental-protocol-for-using-4-
acetylbenzo-d-oxazol-2-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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